Cas no 1805922-60-4 (6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile)

6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile is a versatile brominated pyridine derivative featuring both trifluoromethoxy and trifluoromethyl substituents, along with a reactive acetonitrile group. Its bromomethyl functionality makes it a valuable intermediate for further functionalization via nucleophilic substitution or cross-coupling reactions. The presence of electron-withdrawing trifluoromethyl and trifluoromethoxy groups enhances its utility in medicinal chemistry and agrochemical synthesis, where such motifs are often sought for their metabolic stability and lipophilicity. The compound’s structural complexity and reactivity make it suitable for constructing heterocyclic frameworks in pharmaceutical and material science applications. Careful handling is advised due to the bromomethyl group’s potential reactivity.
6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile structure
1805922-60-4 structure
Product Name:6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile
CAS No:1805922-60-4
MF:C10H5BrF6N2O
MW:363.05392241478
CID:4843267
Update Time:2025-05-23

6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile
    • Inchi: 1S/C10H5BrF6N2O/c11-4-6-3-5(1-2-18)7(20-10(15,16)17)8(19-6)9(12,13)14/h3H,1,4H2
    • InChI Key: DWZQABFHUUYDKD-UHFFFAOYSA-N
    • SMILES: BrCC1=CC(CC#N)=C(C(C(F)(F)F)=N1)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 376
  • XLogP3: 3.2
  • Topological Polar Surface Area: 45.9

6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029082147-1g
6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile
1805922-60-4 97%
1g
$1,460.20 2022-04-01

Additional information on 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile

Comprehensive Overview of 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1805922-60-4)

The compound 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1805922-60-4) is a highly specialized pyridine derivative that has garnered significant attention in the field of organic synthesis and pharmaceutical research. With its unique structural features, including a bromomethyl group and trifluoromethoxy and trifluoromethyl substituents, this molecule serves as a versatile intermediate for the development of advanced materials and bioactive compounds. Researchers and industry professionals are increasingly exploring its applications due to its potential in drug discovery and agrochemical innovation.

One of the key reasons for the growing interest in 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile is its role in the synthesis of fluorinated compounds. Fluorinated molecules are widely used in pharmaceuticals, owing to their enhanced metabolic stability and bioavailability. The presence of both trifluoromethoxy and trifluoromethyl groups in this compound makes it particularly valuable for designing next-generation therapeutics, including kinase inhibitors and antimicrobial agents. Additionally, the bromomethyl moiety provides a reactive site for further functionalization, enabling the creation of diverse molecular architectures.

In recent years, the demand for pyridine-based intermediates like 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile has surged, driven by advancements in medicinal chemistry and material science. This compound is often discussed in the context of heterocyclic chemistry and organofluorine chemistry, two areas that are currently at the forefront of scientific research. Its applications extend beyond pharmaceuticals, encompassing the development of liquid crystals, organic electronics, and specialty coatings. As such, it aligns with the broader trend of sustainable chemistry and green synthesis, which prioritize efficiency and environmental responsibility.

The synthesis and handling of 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile require expertise in organic synthesis techniques. Proper storage conditions, such as protection from moisture and light, are essential to maintain its stability. Analytical methods like HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its purity and suitability for downstream applications. Researchers frequently search for synthetic protocols and safety data related to this molecule, reflecting its importance in laboratory settings.

Another area of interest is the potential of 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile in catalysis and polymer chemistry. Its unique electronic properties, imparted by the trifluoromethyl and trifluoromethoxy groups, make it a candidate for designing novel catalysts and functional polymers. This aligns with the increasing focus on high-performance materials and smart polymers, which are critical for industries ranging from healthcare to renewable energy.

In conclusion, 6-(Bromomethyl)-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1805922-60-4) represents a cutting-edge compound with broad applicability in modern chemistry. Its structural complexity and functional versatility make it a valuable asset for researchers exploring fluorinated heterocycles, pharmaceutical intermediates, and advanced materials. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in the development of innovative solutions across multiple disciplines.

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